1-(4-fluorophenyl)-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C24H23FN4O4S
• Molecular Weight: 482.5 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-4-oxo-N-[3-(oxolan-2-ylmethylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]pyridazine-3-carboxamide
• InChI: InChI=1S/C24H23FN4O4S/c25-14-6-8-15(9-7-14)29-11-10-18(30)21(28-29)23(32)27-24-20(17-4-1-5-19(17)34-24)22(31)26-13-16-3-2-12-33-16/h6-11,16H,1-5,12-13H2,(H,26,31)(H,27,32)
• InChI Key: BDEGFDMYANHDKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=C(SC3=C2CCC3)NC(=O)C4=NN(C=CC4=O)C5=CC=C(C=C5)F

Description

1-(4-Fluorophenyl)-4-oxo-N-(3-{[(oxolan-2-yl)methyl]carbamoyl}-4H,5H,6H-cyclopenta[b]thiophen-2-yl)-1,4-dihydropyridazine-3-carboxamide is a complex organic compound with a unique structure that includes a fluorophenyl group, a pyridazine ring, and a cyclopenta[b]thiophene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-fluorophenyl)-4-oxo-N-(3-{[(oxolan-2-yl)methyl]carbamoyl}-4H,5H,6H-cyclopenta[b]thiophen-2-yl)-1,4-dihydropyridazine-3-carboxamide involves multiple steps, including the formation of the pyridazine ring, the introduction of the fluorophenyl group, and the attachment of the cyclopenta[b]thiophene moiety. Common synthetic routes may involve:

Formation of the Pyridazine Ring: This can be achieved through the reaction of hydrazine with a suitable dicarbonyl compound under acidic or basic conditions.

Introduction of the Fluorophenyl Group: This step may involve the use of fluorobenzene derivatives in a nucleophilic aromatic substitution reaction.

Attachment of the Cyclopenta[b]thiophene Moiety: This can be accomplished through a series of cyclization reactions involving thiophene derivatives and appropriate reagents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This may include the use of advanced techniques such as continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(4-Fluorophenyl)-4-oxo-N-(3-{[(oxolan-2-yl)methyl]carbamoyl}-4H,5H,6H-cyclopenta[b]thiophene-2-yl)-1,4-dihydropyridazine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Common solvents include dichloromethane, ethanol, and water.

Catalysts: Transition metal catalysts such as palladium or platinum may be used in certain reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(4-Fluorophenyl)-4-oxo-N-(3-{[(oxolan-2-yl)methyl]carbamoyl}-4H,5H,6H-cyclopenta[b]thiophene-2-yl)-1,4-dihydropyridazine-3-carboxamide has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound may have potential as a biochemical probe to study various biological processes. Its interactions with biological macromolecules can provide insights into cellular mechanisms.

Medicine: The compound may have potential therapeutic applications, such as in the development of new drugs. Its ability to interact with specific molecular targets makes it a candidate for drug discovery.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-oxo-N-(3-{[(oxolan-2-yl)methyl]carbamoyl}-4H,5H,6H-cyclopenta[b]thiophene-2-yl)-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the desired effects. The compound may bind to enzymes, receptors, or other proteins, altering their activity and influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

1-(4-Fluorophenyl)-2-phenyl-ethanone: This compound shares the fluorophenyl group but has a different core structure.

2-(2-(4-Fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide: This compound has a similar fluorophenyl group and a complex structure but differs in the core moiety.

Uniqueness

1-(4-Fluorophenyl)-4-oxo-N-(3-{[(oxolan-2-yl)methyl]carbamoyl}-4H,5H,6H-cyclopenta[b]thiophene-2-yl)-1,4-dihydropyridazine-3-carboxamide is unique due to its combination of a pyridazine ring, a cyclopenta[b]thiophene moiety, and a fluorophenyl group. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.